Cas no 2309431-95-4 ((3R,5R)-5-Methoxypiperidin-3-ol;hydrochloride)

• Product Name: (3R,5R)-5-Methoxypiperidin-3-ol;hydrochloride
• CAS No: 2309431-95-4
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• CID: 6503152
• PubChem ID: 138991486
• Update Time: 2025-06-12

(3R,5R)-5-Methoxypiperidin-3-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2309431-95-4
• EN300-6766387
• (3R,5R)-5-Methoxypiperidin-3-ol;hydrochloride
• (3R,5R)-5-methoxypiperidin-3-ol hydrochloride

• Inchi： 1S/C6H13NO2.ClH/c1-9-6-2-5(8)3-7-4-6;/h5-8H,2-4H2,1H3;1H/t5-,6-;/m1./s1
• InChI Key： GQHFQPIDEYLJJA-KGZKBUQUSA-N
• SMILES： Cl.O(C)[C@H]1CNC[C@@H](C1)O

Computed Properties

• Exact Mass: 167.0713064g/mol
• Monoisotopic Mass: 167.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on (3R,5R)-5-Methoxypiperidin-3-ol;hydrochloride

Comprehensive Overview of (3R,5R)-5-Methoxypiperidin-3-ol Hydrochloride (CAS No. 2309431-95-4)

(3R,5R)-5-Methoxypiperidin-3-ol hydrochloride is a chiral piperidine derivative with significant potential in pharmaceutical and chemical research. This compound, identified by its CAS number 2309431-95-4, has garnered attention due to its unique stereochemistry and functional groups, which make it a valuable intermediate in drug discovery. The methoxy and hydroxyl groups at the 5- and 3-positions, respectively, contribute to its reactivity and versatility in synthetic applications. Researchers are increasingly exploring its role in the development of novel therapeutics, particularly in neurology and metabolic disorders.

In recent years, the demand for chiral building blocks like (3R,5R)-5-Methoxypiperidin-3-ol hydrochloride has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure compounds. This trend aligns with the growing focus on green chemistry and sustainable drug development. The compound's hydrochloride salt form enhances its stability and solubility, making it suitable for various experimental conditions. Its CAS registry number 2309431-95-4 ensures precise identification in global chemical databases, facilitating collaboration and regulatory compliance.

One of the most searched questions in the field is: "What are the applications of (3R,5R)-5-Methoxypiperidin-3-ol hydrochloride in drug discovery?" This compound's structural features enable its use as a key intermediate in synthesizing bioactive molecules, particularly those targeting G-protein-coupled receptors (GPCRs) and enzymes. Its chiral purity is critical for achieving high selectivity in pharmacological activity, a topic of great interest in precision medicine. Additionally, its methoxypiperidine scaffold is found in several FDA-approved drugs, underscoring its relevance.

From an SEO perspective, terms like "buy (3R,5R)-5-Methoxypiperidin-3-ol hydrochloride" and "CAS 2309431-95-4 supplier" are frequently queried, reflecting the commercial demand for this compound. Suppliers and researchers alike prioritize high-purity grades and custom synthesis options to meet diverse project requirements. The compound's role in peptide modification and prodrug design further expands its utility, making it a hot topic in academic and industrial forums.

In conclusion, (3R,5R)-5-Methoxypiperidin-3-ol hydrochloride (CAS No. 2309431-95-4) represents a cutting-edge tool in modern chemistry. Its applications span from medicinal chemistry to material science, with ongoing studies exploring its full potential. As the scientific community continues to prioritize chiral synthesis and sustainable methodologies, this compound is poised to remain a focal point in innovative research.